Cas no 1785361-49-0 (2-[1-(4-Cyclopropylphenyl)cyclopropyl]acetic acid)

• Product Name: 2-[1-(4-Cyclopropylphenyl)cyclopropyl]acetic acid
• CAS No: 1785361-49-0
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 6039817
• PubChem ID: 84784716
• Update Time: 2025-06-11

2-[1-(4-Cyclopropylphenyl)cyclopropyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 1785361-49-0
• 2-[1-(4-cyclopropylphenyl)cyclopropyl]acetic acid
• EN300-1777236
• 2-[1-(4-Cyclopropylphenyl)cyclopropyl]acetic acid

• Inchi： 1S/C14H16O2/c15-13(16)9-14(7-8-14)12-5-3-11(4-6-12)10-1-2-10/h3-6,10H,1-2,7-9H2,(H,15,16)
• InChI Key： UHIGGFDNDNOTGB-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=CC(=CC=2)C2CC2)CC1)=O

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-[1-(4-Cyclopropylphenyl)cyclopropyl]acetic acid

Introduction to 2-[1-(4-Cyclopropylphenyl)cyclopropyl]acetic Acid (CAS No. 1785361-49-0)

2-[1-(4-Cyclopropylphenyl)cyclopropyl]acetic acid (CAS No. 1785361-49-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and phenyl moieties, exhibits promising pharmacological properties and has been the subject of extensive studies in recent years.

The chemical structure of 2-[1-(4-Cyclopropylphenyl)cyclopropyl]acetic acid is defined by a cyclopropyl ring attached to a phenyl group, which is further linked to an acetic acid moiety. This structural arrangement imparts the compound with specific physicochemical properties that make it a valuable candidate for various therapeutic applications. The cyclopropyl group, known for its strain energy and unique electronic effects, contributes to the compound's stability and reactivity, while the phenyl group enhances its lipophilicity and biological activity.

Recent research has focused on the potential of 2-[1-(4-Cyclopropylphenyl)cyclopropyl]acetic acid as an anti-inflammatory agent. Studies have shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), which play crucial roles in the inflammatory response.

In addition to its anti-inflammatory effects, 2-[1-(4-Cyclopropylphenyl)cyclopropyl]acetic acid has also been investigated for its potential as an analgesic. Preclinical studies have demonstrated that this compound exhibits significant analgesic activity, potentially through its ability to modulate pain pathways in the central nervous system. This dual functionality as both an anti-inflammatory and analgesic agent makes it a highly attractive target for drug development.

The pharmacokinetic profile of 2-[1-(4-Cyclopropylphenyl)cyclopropyl]acetic acid has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research indicates that the compound is well-absorbed following oral administration and has a favorable bioavailability. Its lipophilic nature allows it to cross biological membranes efficiently, facilitating its distribution to target tissues. Metabolism studies have shown that the compound is primarily metabolized in the liver via cytochrome P450 enzymes, with major metabolites being excreted in urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[1-(4-Cyclopropylphenyl)cyclopropyl]acetic acid in human subjects. Preliminary results from phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and support further clinical development of this promising therapeutic agent.

The potential applications of 2-[1-(4-Cyclopropylphenyl)cyclopropyl]acetic acid extend beyond inflammation and pain management. Ongoing research is exploring its use in other therapeutic areas, such as neurodegenerative diseases and cancer. For instance, preliminary studies have suggested that this compound may have neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. Additionally, there is growing interest in its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells.

In conclusion, 2-[1-(4-Cyclopropylphenyl)cyclopropyl]acetic acid (CAS No. 1785361-49-0) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers favorable pharmacological properties, making it an attractive candidate for further development in various medical fields. As research continues to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in multiple disease conditions.